Cas no 2229666-02-6 (4-5-(trifluoromethyl)furan-2-ylbut-3-en-2-amine)

• Product Name: 4-5-(trifluoromethyl)furan-2-ylbut-3-en-2-amine
• CAS No: 2229666-02-6
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 6593377
• PubChem ID: 165784485
• Update Time: 2025-05-21

4-5-(trifluoromethyl)furan-2-ylbut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-5-(trifluoromethyl)furan-2-ylbut-3-en-2-amine
• 4-[5-(trifluoromethyl)furan-2-yl]but-3-en-2-amine
• EN300-1974542
• 2229666-02-6

• Inchi： 1S/C9H10F3NO/c1-6(13)2-3-7-4-5-8(14-7)9(10,11)12/h2-6H,13H2,1H3/b3-2+
• InChI Key： NGIFXUADYYMKFK-NSCUHMNNSA-N
• SMILES： FC(C1=CC=C(/C=C/C(C)N)O1)(F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Additional information on 4-5-(trifluoromethyl)furan-2-ylbut-3-en-2-amine

4-(5-Trifluoromethylfuran-2-yl)but-3-en-2-amine: A Comprehensive Overview

4-(5-Trifluoromethylfuran-2-yl)but-3-en-2-amine, also known by its CAS number CAS 22296660, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule, with its unique structure combining a furan ring and an amine group, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in various biochemical pathways, making it a focal point for researchers worldwide.

The structural elucidation of 4-(5-trifluoromethylfuran-2-yl)butenamine reveals a fascinating interplay of functional groups. The furan ring, substituted with a trifluoromethyl group at the 5-position, contributes to the molecule's aromatic stability and electronic properties. The butenamine moiety, featuring a double bond and an amine group, introduces versatility in terms of reactivity and potential biological interactions. This combination makes the compound a promising candidate for exploring novel chemical reactions and therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS 22296660. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and enamine chemistry, to construct this molecule with high precision. These methods not only enhance the yield but also ensure the purity required for subsequent biological evaluations.

In terms of pharmacological activity, 4-(5-trifluoromethylfuran-substituted compounds have shown potential as modulators of key enzymes and receptors. For instance, studies suggest that this compound may inhibit certain kinases involved in inflammatory pathways, offering therapeutic benefits in conditions such as arthritis and neurodegenerative diseases. Additionally, its ability to penetrate cellular membranes efficiently makes it a valuable tool in drug delivery systems.

The application of CAS 2296660 extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible displays and sensors. Recent research has explored its integration into polymer frameworks, demonstrating enhanced conductivity and stability under varying environmental conditions.

As the understanding of 4-(5-trifluoromethylfuran-substituted compounds deepens, so does their potential for innovation across multiple disciplines. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new avenues for this compound's utilization. With ongoing research focusing on optimizing its synthesis and exploring its bioavailability, the future of this molecule appears both promising and dynamic.

In conclusion, 4-(5-trifluoromethylfuran-substituted butenamine stands as a testament to the intricate possibilities offered by modern organic chemistry. Its multifaceted applications underscore the importance of continued exploration into its properties and potential uses. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping future innovations across diverse fields.